Cas no 1781628-07-6 (1-2-(4-methylpyridin-2-yl)ethylcyclopropan-1-amine)

• Product Name: 1-2-(4-methylpyridin-2-yl)ethylcyclopropan-1-amine
• CAS No: 1781628-07-6
• MF: C₁₁H₁₆N₂
• MW: 176.258142471313
• CID: 6060354
• PubChem ID: 105436681
• Update Time: 2025-05-20

1-2-(4-methylpyridin-2-yl)ethylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-2-(4-methylpyridin-2-yl)ethylcyclopropan-1-amine
• 1-[2-(4-methylpyridin-2-yl)ethyl]cyclopropan-1-amine
• EN300-1818135
• 1781628-07-6

• Inchi： 1S/C11H16N2/c1-9-3-7-13-10(8-9)2-4-11(12)5-6-11/h3,7-8H,2,4-6,12H2,1H3
• InChI Key： BVEZLHJZLSLNGY-UHFFFAOYSA-N
• SMILES： NC1(CCC2C=C(C)C=CN=2)CC1

Computed Properties

• Exact Mass: 176.131348519g/mol
• Monoisotopic Mass: 176.131348519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 38.9Ų

Additional information on 1-2-(4-methylpyridin-2-yl)ethylcyclopropan-1-amine

Comprehensive Overview of 1-2-(4-methylpyridin-2-yl)ethylcyclopropan-1-amine (CAS No. 1781628-07-6)

The compound 1-2-(4-methylpyridin-2-yl)ethylcyclopropan-1-amine (CAS No. 1781628-07-6) is a structurally unique molecule that has garnered significant interest in pharmaceutical and chemical research. Its distinct cyclopropylamine core combined with a 4-methylpyridine moiety makes it a promising candidate for various applications, particularly in drug discovery and development. Researchers are increasingly focusing on its potential as a bioactive scaffold, given its ability to modulate biological targets with high specificity.

One of the key features of 1-2-(4-methylpyridin-2-yl)ethylcyclopropan-1-amine is its structural versatility. The presence of both a cyclopropane ring and a pyridine derivative allows for diverse chemical modifications, enabling scientists to fine-tune its properties for specific applications. This adaptability has led to its exploration in areas such as central nervous system (CNS) therapeutics and enzyme inhibition, where precise molecular interactions are critical.

In recent years, the demand for novel small-molecule drugs has surged, driven by the need for more effective treatments for complex diseases. 1-2-(4-methylpyridin-2-yl)ethylcyclopropan-1-amine has emerged as a compound of interest due to its potential role in addressing unmet medical needs. Its pharmacokinetic profile and metabolic stability are currently under investigation, with preliminary studies suggesting favorable bioavailability and low toxicity.

The synthesis of 1-2-(4-methylpyridin-2-yl)ethylcyclopropan-1-amine involves advanced organic chemistry techniques, including cross-coupling reactions and cyclopropanation strategies. These methods ensure high purity and yield, which are essential for its use in high-throughput screening and medicinal chemistry programs. Researchers are also exploring its potential as a building block for more complex molecules, further expanding its utility.

From an industrial perspective, 1-2-(4-methylpyridin-2-yl)ethylcyclopropan-1-amine is gaining traction as a specialty chemical. Its unique structure and functional groups make it valuable for custom synthesis and contract research organizations (CROs). Companies specializing in fine chemicals and pharmaceutical intermediates are increasingly listing this compound in their portfolios, reflecting its growing commercial importance.

Environmental and regulatory considerations are also shaping the discourse around 1-2-(4-methylpyridin-2-yl)ethylcyclopropan-1-amine. As the chemical industry moves toward green chemistry principles, efforts are underway to develop more sustainable synthesis routes for this compound. Researchers are investigating catalytic processes and solvent-free reactions to minimize waste and reduce environmental impact.

In the context of drug discovery, 1-2-(4-methylpyridin-2-yl)ethylcyclopropan-1-amine is being studied for its potential interactions with G-protein-coupled receptors (GPCRs) and ion channels. These targets are critical for treating conditions such as neurodegenerative diseases and chronic pain, areas where current therapies often fall short. The compound's ability to cross the blood-brain barrier (BBB) is another area of active research, as it could open new avenues for CNS drug development.

The rise of artificial intelligence (AI) in chemistry has further accelerated interest in 1-2-(4-methylpyridin-2-yl)ethylcyclopropan-1-amine. Computational models are being used to predict its binding affinities and ADMET properties, streamlining the drug discovery process. This synergy between wet lab experiments and in silico predictions is expected to enhance the efficiency of developing new therapeutics based on this scaffold.

For researchers and industry professionals, understanding the structure-activity relationship (SAR) of 1-2-(4-methylpyridin-2-yl)ethylcyclopropan-1-amine is crucial. Recent publications have highlighted its selective binding to certain protein targets, paving the way for targeted therapy approaches. These findings are particularly relevant in the era of precision medicine, where tailored treatments are becoming the gold standard.

In summary, 1-2-(4-methylpyridin-2-yl)ethylcyclopropan-1-amine (CAS No. 1781628-07-6) represents a compelling area of research with broad implications for pharmaceuticals, chemical synthesis, and biotechnology. Its unique properties and potential applications make it a compound worth watching as scientific advancements continue to unfold.